1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine

• IUPAC Name: 1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine
• InChI: InChI=1S/C16H26N2/c1-13-4-5-16(14(2)10-13)12-18-8-6-15(7-9-18)11-17-3/h4-5,10,15,17H,6-9,11-12H2,1-3H3
• InChI Key: PNOKZLPJPAHUHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN2CCC(CC2)CNC)C
• Molecular Formula: C16H26N2
• Molecular Weight: 246.39 g/mol

Description

1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine, also known as DMMDA, is a chemical compound that belongs to the class of psychoactive substances. It is a derivative of the phenethylamine family and has been studied for its potential use in scientific research.

Mechanism of Action

1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine exerts its effects by binding to the 5-HT2A receptor and activating it. This results in the modulation of various neurotransmitters such as dopamine, norepinephrine, and acetylcholine. The exact mechanism of action of 1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine is still not fully understood and requires further research.
Biochemical and Physiological Effects:
1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine has been found to induce various biochemical and physiological effects. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain. This results in altered perception, mood, and cognition. 1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine has also been found to increase heart rate and blood pressure, which may have implications for its use in scientific research.

Advantages and Limitations for Lab Experiments

1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine has several advantages for use in scientific research. It has a high affinity for the 5-HT2A receptor, which makes it a useful tool for investigating the role of this receptor in various neurological disorders. 1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, there are also limitations to its use. 1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine has been found to have a relatively short half-life, which may limit its usefulness in certain experiments. It also has the potential to induce hallucinations and other psychoactive effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on 1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine. One potential avenue of investigation is the development of more selective compounds that target specific serotonin receptors. This could lead to the discovery of new treatments for various neurological disorders. Another area of research could be the investigation of the long-term effects of 1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine on the brain and behavior. This could provide valuable insights into the potential risks and benefits of using 1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine in scientific research. Finally, further research is needed to fully understand the mechanism of action of 1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine and its effects on various neurotransmitters and receptors in the brain.

Synthesis Methods

1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine can be synthesized through a multi-step process that involves the reaction of 2,4-dimethylbenzaldehyde with piperidine and methylamine. The resulting product is then purified through recrystallization to obtain pure 1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine. The purity of the compound can be confirmed through various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the serotonin 5-HT2A receptor, which is known to play a role in the regulation of mood, cognition, and perception. 1-[1-[(2,4-dimethylphenyl)methyl]piperidin-4-yl]-N-methylmethanamine has been used in studies to investigate the role of this receptor in various neurological disorders such as depression, anxiety, and schizophrenia.